Cas no 127414-75-9 (2-Anthracenesulfonicacid, 9,10-bis(phenylamino)-)

• Product Name: 2-Anthracenesulfonicacid, 9,10-bis(phenylamino)-
• CAS No: 127414-75-9
• MF: C₂₆H₂₀N₂O₃S
• MW: 440.513605117798
• CID: 226062
• PubChem ID: 71340537
• Update Time: 2025-04-19

2-Anthracenesulfonicacid, 9,10-bis(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenesulfonicacid, 9,10-bis(phenylamino)-
• 9,10-dianilinoanthracene-2-sulfonic acid
• K 33
• K 33(fluorescent probe)
• 127414-75-9
• DTXSID60767703

• Inchi： 1S/C26H20N2O3S/c29-32(30,31)20-15-16-23-24(17-20)26(28-19-11-5-2-6-12-19)22-14-8-7-13-21(22)25(23)27-18-9-3-1-4-10-18/h1-17,27-28H,(H,29,30,31)
• InChI Key： HDBKUJBDEABRQM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C3C=CC=CC3=C(C2=C1)NC1C=CC=CC=1)NC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 440.1196
• Monoisotopic Mass: 440.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• PSA: 78.43